Titanium silicide (Ti5Si3)

• InChI: InChI=1S/3Si.5Ti
• InChI Key: GNKTZDSRQHMHLZ-UHFFFAOYSA-N
• Canonical SMILES: [Si].[Si].[Si].[Ti].[Ti].[Ti].[Ti].[Ti]
• Molecular Formula: Si3Ti5
• Molecular Weight: 323.59 g/mol
• Physical Description: Gray odorless powder; [Alfa Aesar MSDS]
• CAS RN: 12067-57-1

Description

Titanium silicide (Ti5Si3) is a compound that has gained significant attention in the scientific community due to its unique properties and potential applications. It is a ceramic material that is composed of titanium and silicon atoms, and it is known for its high melting point, excellent thermal stability, and good electrical conductivity. The synthesis of titanium silicide can be achieved through various methods, and it has been extensively studied for its potential applications in different fields.

Scientific Research Applications

• Porous Intermetallic Compounds : Ti5Si3-based intermetallic compounds are highly porous, making them suitable for use as filters. They exhibit high mechanical strength, crucial for this application (Ran et al., 2014).

• Combustion Synthesis : The combustion synthesis of Ti5Si3 involves a sequence of phase transformations, which is influenced by the particle size of titanium. This process is essential for producing Ti5Si3 with specific properties (Trambukis & Munir, 1990).

• Oxidation Behavior : In oxidation studies, Ti5Si3 forms a two-layer structure with SiO2, demonstrating its role in improving the oxidation resistance of titanium alloys (Chou et al., 2018).

• Medical Applications : Ti5Si3 demonstrates potential in medical applications, especially in improving the stability of ceramic-titanium systems used in prosthetics (Richter et al., 2001).

• High-Temperature Applications : Dense Ti5Si3 and its composites show promise for applications at temperatures above 1000 °C, maintaining high yield strength even at these high temperatures (Mitra, 1998).

• Corrosion Studies : The corrosion behavior of Ti5Si3 with hydrogen peroxide has implications for improving osseointegration in titanium implants coated with titanium silicides (Jandová et al., 2020).

• Synthesis and Alloying : Studies on the synthesis and alloying effects on Ti5Si3 provide insights into its stability and the impact of different elements on its properties (Cao et al., 2022).

• Silicide Precipitation Strengthening : The precipitation of Ti5Si3 in titanium alloys is beneficial for improving the creep resistance of these alloys, particularly at high temperatures (Noda et al., 1995).

• Oxidation Resistance : Studies on the oxidation of Ti5Si3 powder at high temperatures demonstrate its potential for advanced applications in oxidation atmospheres at high temperatures (Matsushita et al., 2016).

• Sintering and Composite Formation : The sintering of Ti5Si3 with titanium and silicon reveals insights into structural changes and applications in creating composites (Pribytkov et al., 2014).

Mechanism of Action

Target of Action

Titanium silicide (Ti5Si3) primarily targets the atomic and electronic structures, elastic moduli, vibrational frequencies, and thermodynamic characteristics . The compound’s primary role is to enhance the physical and mechanical properties of materials, particularly in high-temperature applications .

Mode of Action

The interaction of Ti5Si3 with its targets involves the formation of complex hexagonal D88 and orthorhombic C54 lattice structures . These structures contribute to the compound’s superior physical and mechanical properties, such as high lattice energies and melting temperatures, high hardness, elastic stiffness, and flow stresses . The formation of titanium silicides by mechanical alloying (MA) involves rapid, self-propagating high-temperature synthesis (SHS) reactions .

Biochemical Pathways

For instance, the formation of Ti5Si3 and the removal of impurity elements occur simultaneously during the electro-deoxidation process .

Pharmacokinetics

Its physical properties, such as its atomic and electronic structures, elastic moduli, and thermodynamic characteristics, can be analyzed using methods within the density functional theory .

Result of Action

The result of Ti5Si3’s action is the enhancement of the physical and mechanical properties of materials. For instance, it can increase the strength of alloys , contribute to the creation of a continuous anti-oxidation surface layer with excellent high-temperature oxidation resistance , and improve the wear resistance of titanium alloys .

Action Environment

The action, efficacy, and stability of Ti5Si3 can be influenced by environmental factors such as temperature and pressure. For example, its formation through mechanical alloying involves high-energy ball-milling of elemental powders at room temperature . Additionally, its oxidation resistance properties are particularly notable at high temperatures .

Safety and Hazards

Fumes from fire are hazardous. When heated to decomposition, titanium silicide may emit toxic fumes. Contact with acids can generate toxic and flammable gases.

Future Directions

The need to increase the operating temperature while maintaining good mechanical properties has led to intense research of intermetallic alloys, which continues at the present time. The interest in silicides in the research community is connected with their increasing industrial applications.

Biochemical Analysis

Biochemical Properties

Titanium silicide (Ti5Si3) plays a significant role in biochemical reactions due to its interaction with various biomolecules. It has been observed to interact with enzymes, proteins, and other biomolecules through metallic-covalent and ionic bonds . These interactions can influence the activity of enzymes and proteins, potentially altering biochemical pathways. For instance, titanium silicide (Ti5Si3) may interact with metalloproteins, affecting their catalytic activity and stability.

Cellular Effects

Titanium silicide (Ti5Si3) has notable effects on various types of cells and cellular processes. It can influence cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that titanium silicide (Ti5Si3) can modulate the expression of genes involved in oxidative stress response and apoptosis . Additionally, it may impact cellular metabolism by altering the activity of key metabolic enzymes.

Molecular Mechanism

The molecular mechanism of titanium silicide (Ti5Si3) involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. Titanium silicide (Ti5Si3) can bind to active sites of enzymes, inhibiting or enhancing their activity . This binding can lead to conformational changes in the enzymes, affecting their function. Furthermore, titanium silicide (Ti5Si3) can influence gene expression by interacting with transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of titanium silicide (Ti5Si3) can change over time. Its stability and degradation are crucial factors that influence its long-term effects on cellular function. Titanium silicide (Ti5Si3) has been found to be relatively stable under physiological conditions, but its degradation products may have different biochemical properties . Long-term studies have shown that titanium silicide (Ti5Si3) can have sustained effects on cellular processes, including prolonged modulation of gene expression and enzyme activity.

Dosage Effects in Animal Models

The effects of titanium silicide (Ti5Si3) vary with different dosages in animal models. At low doses, it may have minimal impact on cellular function, while higher doses can lead to significant changes in biochemical pathways and cellular processes . Threshold effects have been observed, where a certain dosage level is required to elicit a measurable response. High doses of titanium silicide (Ti5Si3) can also result in toxic or adverse effects, including oxidative stress and cellular damage.

Metabolic Pathways

Titanium silicide (Ti5Si3) is involved in various metabolic pathways, interacting with enzymes and cofactors. It can affect metabolic flux and metabolite levels by modulating the activity of key metabolic enzymes . For example, titanium silicide (Ti5Si3) may influence the tricarboxylic acid cycle and oxidative phosphorylation, leading to changes in energy production and cellular metabolism.

Transport and Distribution

Within cells and tissues, titanium silicide (Ti5Si3) is transported and distributed through interactions with transporters and binding proteins. These interactions can affect its localization and accumulation in specific cellular compartments . Titanium silicide (Ti5Si3) may be transported via endocytosis and distributed to organelles such as mitochondria and lysosomes, where it can exert its biochemical effects.

Subcellular Localization

The subcellular localization of titanium silicide (Ti5Si3) is crucial for its activity and function. It can be directed to specific compartments or organelles through targeting signals and post-translational modifications . Titanium silicide (Ti5Si3) has been observed to localize in the nucleus, mitochondria, and cytoplasm, where it can interact with various biomolecules and influence cellular processes.